4-Carboxy-1,1-dimethylpiperidin-1-ium chloride

• CAS No.: 62581-22-0
• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• IUPAC Name: 1,1-dimethylpiperidin-1-ium-4-carboxylic acid;chloride
• InChI: InChI=1S/C8H15NO2.ClH/c1-9(2)5-3-7(4-6-9)8(10)11;/h7H,3-6H2,1-2H3;1H
• InChI Key: LWVOWEINBAFQJP-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1(CCC(CC1)C(=O)O)C.[Cl-]

Description

4-Carboxy-1,1-dimethylpiperidin-1-ium chloride is a chemical compound with the molecular formula C₇H₁₆ClN. . This compound is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

The synthesis of 4-Carboxy-1,1-dimethylpiperidin-1-ium chloride involves several steps. One common method includes the reaction of piperidine with methyl chloride under controlled conditions to form 1,1-dimethylpiperidine. This intermediate is then reacted with chloroacetic acid to introduce the carboxyl group, resulting in the formation of this compound .

Industrial production methods often involve similar synthetic routes but are optimized for large-scale production. These methods may include the use of catalysts and specific reaction conditions to increase yield and purity .

Chemical Reactions Analysis

4-Carboxy-1,1-dimethylpiperidin-1-ium chloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of the corresponding alcohol.

Substitution: Nucleophilic substitution reactions can occur with reagents such as sodium hydroxide or ammonia, leading to the formation of substituted piperidine derivatives.

Scientific Research Applications

4-Carboxy-1,1-dimethylpiperidin-1-ium chloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various heterocyclic compounds.

Biology: This compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to certain neurotransmitters.

Medicine: Research has shown potential therapeutic applications in the treatment of neurological disorders.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Carboxy-1,1-dimethylpiperidin-1-ium chloride involves its interaction with specific molecular targets. It can bind to certain receptors or enzymes, inhibiting their activity. This interaction can modulate various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

4-Carboxy-1,1-dimethylpiperidin-1-ium chloride can be compared with other similar compounds such as:

4-(Diphenylmethylene)-1,1-dimethylpiperidin-1-ium: This compound has a similar piperidine core but with different substituents, leading to distinct chemical properties and applications.

4-Diphenylacetoxy-1,1-dimethylpiperidinium: Another similar compound with different functional groups, used in different research and industrial applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer unique chemical reactivity and biological activity .